Cas no 56215-03-3 (a-methyl-4-Pyridineacetic acid methyl ester)

Technical Introduction: a-Methyl-4-Pyridineacetic acid methyl ester is a versatile pyridine derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the ester and methyl-substituted pyridine moiety, enhance reactivity in coupling reactions and functional group transformations. The compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse synthetic pathways. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for the preparation of more complex heterocyclic compounds. The ester group also allows for further derivatization, broadening its utility in medicinal chemistry and material science research.
a-methyl-4-Pyridineacetic acid methyl ester structure
56215-03-3 structure
Product Name:a-methyl-4-Pyridineacetic acid methyl ester
CAS No:56215-03-3
MF:C9H11NO2
MW:165.189142465591
CID:349480
PubChem ID:13122749
Update Time:2025-05-20

a-methyl-4-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • a-methyl-4-Pyridineacetic acid methyl ester
    • 4-Pyridineacetic acid, a-methyl-, methyl ester
    • SCHEMBL11262091
    • CS-0262559
    • methyl2-(pyridin-4-yl)propanoate
    • EN300-83221
    • Z1143360472
    • methyl 2-pyridin-4-ylpropanoate
    • methyl 2-(pyridin-4-yl)propanoate
    • 56215-03-3
    • AKOS012990834
    • Inchi: 1S/C9H11NO2/c1-7(9(11)12-2)8-3-5-10-6-4-8/h3-7H,1-2H3
    • InChI Key: VSXNIZYHQLWKTA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.2Ų

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Additional information on a-methyl-4-Pyridineacetic acid methyl ester

A-Methyl-4-Pyridineacetic Acid Methyl Ester (CAS No. 56215-03-3): A Comprehensive Overview

A-Methyl-4-pyridineacetic acid methyl ester, identified by the CAS number 56215-03-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, often abbreviated as a-methylpyridineacetic acid methyl ester, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a methyl group at the 4-position, along with an acetic acid moiety that is esterified with methanol.

The synthesis of a-methylpyridineacetic acid methyl ester involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promise in enhancing reaction yields and selectivity.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as an intermediate in the synthesis of various pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a valuable precursor for developing safer and more effective agricultural chemicals. Recent studies have highlighted its role in modulating plant hormone signaling pathways, particularly auxin biosynthesis, which has implications for crop yield optimization.

In the pharmaceutical sector, a-methylpyridineacetic acid methyl ester has been investigated as a potential lead compound for drug development. Its structural similarity to certain bioactive molecules suggests that it could serve as a scaffold for designing new drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, recent research has explored its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in several pathological conditions.

The environmental impact of this compound has also been a subject of scrutiny. Studies have demonstrated that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices during its production and application.

From a regulatory standpoint, the safety profile of a-methylpyridineacetic acid methyl ester has been thoroughly evaluated by various international bodies. It is classified as a non-toxic substance under normal handling conditions, provided appropriate safety precautions are taken during manufacturing and use.

In conclusion, A-Methyl-4-pyridineacetic acid methyl ester (CAS No. 56215-03-3) stands out as a versatile compound with diverse applications across multiple industries. Its continued exploration in both academic and industrial settings underscores its importance as a key building block in modern chemistry.

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